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Compound of Interest

Compound Name: Tazobactum ester-13C,d3

Cat. No.: B12395568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

characteristics of the isotopically labeled compound, Tazobactam Ester-¹³C,d₃. This document

is intended to serve as a valuable resource for researchers and scientists engaged in drug

development, particularly in the areas of pharmacokinetics, metabolism, and analytical

chemistry.

Introduction
Tazobactam is a potent inhibitor of a broad spectrum of β-lactamase enzymes. It is frequently

used in combination with β-lactam antibiotics to combat bacterial resistance.[1][2][3]

Tazobactam Ester-¹³C,d₃ is a stable isotope-labeled derivative of a tazobactam ester, designed

for use as an internal standard in quantitative bioanalytical assays, such as those employing

liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry

(GC-MS).[4] Its structure incorporates one carbon-13 atom and three deuterium atoms,

providing a distinct mass shift for accurate quantification of the unlabeled parent drug.

Physicochemical Properties
The following table summarizes the key physical and chemical properties of Tazobactam and

its labeled ester derivative. Data for the labeled ester is based on available supplier information

and theoretical calculations, while data for the parent compound, Tazobactam, is well-

documented.
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Property Tazobactam
Tazobactam Ester-
¹³C,d₃

Data Source

Molecular Formula C₁₀H₁₂N₄O₅S C₉¹³CH₉D₃N₄O₅S [2][4]

Molecular Weight 300.29 g/mol 318.33 g/mol [2][4]

Monoisotopic Mass 300.0532 g/mol 304.0782 g/mol Calculated

Appearance

White to off-white

crystalline powder (for

sodium salt)

Not specified (likely a

solid)
[3][5]

IUPAC Name

(2S,3S,5R)-3-methyl-

7-oxo-3-(1H-1,2,3-

triazol-1-ylmethyl)-4-

thia-1-

azabicyclo[3.2.0]hepta

ne-2-carboxylic acid

4,4-dioxide

Not formally named; a

¹³C,d₃-labeled ester

derivative of

Tazobactam

[2]

CAS Number 89786-04-9 Not available [2]

Solubility

Water solubility of

Tazobactam sodium is

10.3 mg/mL.

Expected to have

different solubility from

the parent acid and

sodium salt due to the

ester group.

[6]

pKa (Strongest Acidic) 2.86 (for Tazobactam)

Not applicable

(esterified carboxylic

acid)

[6]

Synthesis and Characterization
While the specific proprietary synthesis of Tazobactam Ester-¹³C,d₃ is not publicly available, a

general synthetic scheme can be inferred from established methods for synthesizing

Tazobactam and its derivatives.[7][8][9][10] The synthesis would likely involve the use of ¹³C

and deuterium-labeled precursors at appropriate steps in the synthetic pathway.
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General Synthetic Approach
A plausible synthetic route would start from a suitable penicillanic acid derivative. Key steps

would include the introduction of the triazole ring and the formation of the sulfone. The

esterification of the carboxylic acid would be a crucial step, and the isotopic labels could be

introduced via a labeled methylating or ethylating agent to form the ester, or through a labeled

precursor in the synthesis of the core tazobactam structure.

Characterization Protocols
The structural identity and purity of Tazobactam Ester-¹³C,d₃ would be confirmed using a

combination of analytical techniques:

Mass Spectrometry (MS): To confirm the molecular weight and isotopic enrichment. High-

resolution mass spectrometry would be employed to verify the elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

elucidate the chemical structure and confirm the positions of the isotopic labels. The absence

of certain proton signals and the presence of a distinct ¹³C signal would verify the labeling.

High-Performance Liquid Chromatography (HPLC): To determine the chemical purity of the

compound. A gradient elution method with UV detection would be suitable for this purpose.

Analytical Workflow
The primary application of Tazobactam Ester-¹³C,d₃ is as an internal standard in quantitative

bioanalytical methods. The following diagram illustrates a typical workflow for the quantification

of Tazobactam in a biological matrix.
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Caption: Workflow for Tazobactam quantification using an internal standard.

Mechanism of Action of Tazobactam
Tazobactam itself has weak antibacterial activity.[1] Its clinical utility stems from its ability to

irreversibly inactivate a wide range of bacterial β-lactamase enzymes.[1][6] These enzymes are

produced by resistant bacteria and hydrolyze the β-lactam ring of antibiotics like penicillins and

cephalosporins, rendering them ineffective. By inhibiting these enzymes, tazobactam protects

the co-administered antibiotic from degradation, thereby restoring its antibacterial activity.[1][2]

The following diagram illustrates the inhibitory action of Tazobactam on β-lactamase.
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Caption: Mechanism of action of Tazobactam as a β-lactamase inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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